Cas no 1396715-22-2 (3-cyclopropyl-5-(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)-1,2,4-oxadiazole; oxalic acid)

• Product Name: 3-cyclopropyl-5-(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)-1,2,4-oxadiazole; oxalic acid
• CAS No: 1396715-22-2
• MF: C₁₈H₁₈F₃N₃O₅
• MW: 413.347835063934
• CID: 5763311
• PubChem ID: 71783615
• Update Time: 2025-06-07

3-cyclopropyl-5-(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)-1,2,4-oxadiazole; oxalic acid Chemical and Physical Properties

Names and Identifiers

• VU0530054-1
• 3-cyclopropyl-5-[1-[[4-(trifluoromethyl)phenyl]methyl]azetidin-3-yl]-1,2,4-oxadiazole;oxalic acid
• 3-CYCLOPROPYL-5-(1-{[4-(TRIFLUOROMETHYL)PHENYL]METHYL}AZETIDIN-3-YL)-1,2,4-OXADIAZOLE; OXALIC ACID
• AKOS026686543
• 3-cyclopropyl-5-(1-(4-(trifluoromethyl)benzyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate
• 1396715-22-2
• F6036-1415
• CKZTWJYNCJERIB-UHFFFAOYSA-N
• 3-cyclopropyl-5-(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)-1,2,4-oxadiazole; oxalic acid

• Inchi： 1S/C16H16F3N3O.C2H2O4/c17-16(18,19)13-5-1-10(2-6-13)7-22-8-12(9-22)15-20-14(21-23-15)11-3-4-11;3-1(4)2(5)6/h1-2,5-6,11-12H,3-4,7-9H2;(H,3,4)(H,5,6)
• InChI Key： CKZTWJYNCJERIB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CN1CC(C2=NC(C3CC3)=NO2)C1)(F)F.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 413.11985517g/mol
• Monoisotopic Mass: 413.11985517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117Ų

Additional information on 3-cyclopropyl-5-(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)-1,2,4-oxadiazole; oxalic acid

Introduction to Compound with CAS No. 1396715-22-2 and Product Name: 3-cyclopropyl-5-(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)-1,2,4-oxadiazole; oxalic acid

The compound with the CAS number 1396715-22-2 and the product name 3-cyclopropyl-5-(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)-1,2,4-oxadiazole; oxalic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a 3-cyclopropyl substituent and an azetidin-3-yl moiety, combined with the presence of a 1,2,4-oxadiazole core, makes it a promising candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of 1,2,4-oxadiazole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. The trifluoromethyl group in the phenyl ring of this compound not only enhances its lipophilicity but also contributes to its metabolic stability, making it an attractive scaffold for designing novel therapeutic agents. The cyclopropyl group, on the other hand, is known to improve binding affinity and selectivity by introducing steric hindrance at key binding sites.

The azetidin-3-yl component of the molecule is particularly noteworthy as it has been shown to exhibit significant pharmacological activity in several preclinical models. This moiety is often associated with compounds that target bacterial enzymes, making it a valuable component for developing antibiotics and antimicrobial agents. The combination of these structural elements in 3-cyclopropyl-5-(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)-1,2,4-oxadiazole; oxalic acid suggests a multifaceted approach to drug design, potentially targeting multiple pathways simultaneously.

In the context of current research trends, this compound aligns well with the growing interest in structure-based drug design. High-throughput screening and computational modeling have become indispensable tools in identifying lead compounds with high affinity and selectivity. The unique structural features of 3-cyclopropyl-5-(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)-1,2,4-oxadiazole; oxalic acid, particularly its ability to interact with biological targets through multiple binding sites, makes it a promising candidate for further exploration.

Moreover, the presence of oxalic acid as a component of the product suggests potential applications in biochemical assays and as a chelating agent. Oxalic acid is well-known for its ability to form complexes with metal ions, which can be exploited in various analytical and pharmaceutical applications. The combination of this compound with oxalic acid may provide synergistic effects in drug delivery systems or as a precursor for more complex molecules.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have made it possible to construct intricate molecular frameworks with high precision. These methods have been instrumental in developing novel derivatives with enhanced pharmacological properties.

The potential applications of 3-cyclopropyl-5-(1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-yl)-1,2,4-oxadiazole; oxalic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for researchers studying enzyme inhibition and receptor binding mechanisms. Additionally, its stability under various conditions suggests potential use in industrial applications where chemical robustness is essential.

In conclusion, the compound with CAS number 1396715-22-2 represents a significant contribution to the field of chemical biology and pharmaceutical research. Its complex structure and diverse functional groups make it a promising candidate for further investigation in drug discovery and development. The combination of modern synthetic techniques and computational modeling will likely lead to new insights into its pharmacological properties and potential therapeutic applications.